2-(2,4-dimethylphenoxy)-N-(3,4,5-trimethoxyphenyl)acetamide

• IUPAC Name: 2-(2,4-dimethylphenoxy)-N-(3,4,5-trimethoxyphenyl)acetamide
• InChI: InChI=1S/C19H23NO5/c1-12-6-7-15(13(2)8-12)25-11-18(21)20-14-9-16(22-3)19(24-5)17(10-14)23-4/h6-10H,11H2,1-5H3,(H,20,21)
• InChI Key: PSSLLNIPOHEBKC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OCC(=O)NC2=CC(=C(C(=C2)OC)OC)OC)C
• Molecular Formula: C19H23NO5
• Molecular Weight: 345.4 g/mol

Description

2-(2,4-dimethylphenoxy)-N-(3,4,5-trimethoxyphenyl)acetamide, commonly known as DMTA, is a chemical compound that has gained attention in recent years due to its potential use in scientific research. DMTA is a derivative of the compound 2,4-dimethylphenol and is structurally similar to other compounds such as 2,4-dimethoxyphenethylamine (DMPEA) and 2,5-dimethoxy-4-ethylphenethylamine (DOET). DMTA has been studied for its potential use in various fields of research including neuroscience, pharmacology, and medicinal chemistry.

Mechanism of Action

The exact mechanism of action of DMTA is not fully understood, but it is believed to act as a sigma-1 receptor agonist. The sigma-1 receptor is involved in various cellular processes such as calcium signaling and protein folding, and its activation has been shown to have neuroprotective effects.
Biochemical and physiological effects:
DMTA has been shown to have various biochemical and physiological effects, including the modulation of calcium signaling and the inhibition of oxidative stress. DMTA has also been shown to have anti-inflammatory and anti-apoptotic effects.

Advantages and Limitations for Lab Experiments

One advantage of using DMTA in lab experiments is its high affinity for the sigma-1 receptor, which allows for specific targeting of this receptor. However, one limitation is the lack of information on the long-term effects of DMTA on cellular processes and its potential toxicity.

Future Directions

Future research on DMTA could focus on its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, further studies could investigate the long-term effects of DMTA on cellular processes and its potential toxicity.

Synthesis Methods

DMTA can be synthesized through a multi-step process involving the reaction of 2,4-dimethylphenol with various reagents. One common method involves the reaction of 2,4-dimethylphenol with 3,4,5-trimethoxybenzaldehyde in the presence of a base and a catalyst to form the intermediate product, 2-(2,4-dimethylphenoxy)-3,4,5-trimethoxybenzaldehyde. This intermediate is then reacted with N-acetylglycine in the presence of a base to form the final product, DMTA.

Scientific Research Applications

DMTA has been studied for its potential use in various fields of research including neuroscience, pharmacology, and medicinal chemistry. In neuroscience, DMTA has been shown to have an affinity for the sigma-1 receptor, which is involved in various cellular processes such as calcium signaling and protein folding. DMTA has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.